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Compound of Interest

Compound Name: Amyl nitrates

Cat. No.: B14167014 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling amyl nitrates in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe handling and mitigate risks.

Personal Protective Equipment (PPE)
When handling amyl nitrates, a comprehensive selection of PPE is crucial to prevent

exposure through inhalation, skin contact, or eye contact.[1] The following equipment should be

utilized:

Eye and Face Protection: Chemical safety goggles or glasses with side shields are

mandatory.[2][3][4] In situations with a higher risk of splashing, a full-face shield should be

worn in addition to goggles.[1]

Hand Protection: Wear chemically resistant gloves.[2][3] Multi-layer protective gloves made

of fluor or bromobutyl rubber are recommended for extended contact.[3] For incidental

contact or handling leaks, nitrile gloves are suitable.[5] It is good practice to change gloves

regularly, at least every 30 to 60 minutes, and immediately if they become contaminated or

damaged.[6]

Body Protection: A lab coat or protective clothing is required.[2][4] For larger quantities or in

case of a significant spill, a chemically impervious suit and chemical-resistant safety shoes

should be worn.[1][2]
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Respiratory Protection: All handling of amyl nitrates should occur in a well-ventilated area,

preferably within a chemical fume hood with local exhaust ventilation.[2][7][8] If vapor

concentrations are expected to exceed exposure limits or if ventilation is inadequate, an

approved organic vapor respirator or a self-contained breathing apparatus (SCBA) must be

used.[2]

Quantitative Data and Hazard Information
The following table summarizes key quantitative data and hazard classifications for amyl
nitrates to inform safe handling and storage.

Property Value

Flash Point 10 °C / 50 °F[9]

Boiling Point 96 - 99 °C / 204.8 - 210.2 °F[9]

Storage Temperature Refrigerated: 2 - 8 °C (36 - 46 °F)[2]

UN Number 1113[3][9]

Transport Hazard Class 3 (Flammable Liquid)[3][9]

Packing Group II[3][9]

NFPA Flammability Rating 2 (Moderate)[7]

NFPA Reactivity Rating 0[7]

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the procedural steps for the safe handling of amyl nitrates from

preparation to completion of work.
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Caption: Workflow for Safe Handling of Amyl Nitrates.
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Preparation:

Ensure that emergency equipment, including an eyewash station, safety shower, and

appropriate fire extinguisher (dry chemical, CO2, or foam), is accessible and operational.

[2][7]

Put on all required personal protective equipment as detailed above.[2][3]

Conduct all work in a well-ventilated area, such as a certified chemical fume hood.[7][8]

Handling:

Keep amyl nitrate containers away from heat, sparks, open flames, and other ignition

sources.[3][7][9]

To prevent static electricity discharge, ensure that all containers and equipment are

properly grounded and bonded.[2][8][9]

Use only non-sparking tools when opening or handling containers.[2][8][9]

Avoid contact with incompatible materials such as strong acids, bases, and reducing

agents.[2][7]

Do not eat, drink, or smoke in the area where amyl nitrates are handled.[3][7]

Storage and Cleanup:

Store amyl nitrates in tightly closed containers in a cool, well-ventilated, and fireproof

area.[2][7] Outside or detached storage is preferred.[7]

After handling, wash hands and any exposed skin thoroughly.[7]

Contaminated work clothes should be removed promptly and laundered by personnel

trained on the hazards of amyl nitrate.[7]

Disposal Plan
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Amyl nitrates and their containers must be disposed of as hazardous waste.[7] Adherence to

local, state, and federal regulations is mandatory.

Waste Collection:

Collect all amyl nitrate waste, including contaminated absorbent materials, in a designated

and properly labeled, sealed container.[2][7]

Do not mix with other waste streams unless compatibility has been confirmed.

Spill Cleanup:

In the event of a spill, evacuate all non-essential personnel from the area.[2][7]

Remove all sources of ignition.[7]

Absorb the spill using an inert material such as vermiculite, dry sand, or diatomaceous

earth.[2][3][7]

Place the absorbed material into a sealed, DOT-approved container for hazardous waste.

[2]

Ventilate the area and wash it thoroughly after the cleanup is complete.[7]

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company for guidance on proper disposal.[5][7]

Never dispose of amyl nitrates down the drain or in the general trash.[3][5]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving amyl
nitrates.

Inhalation: Move the affected individual to fresh air immediately.[2][9] If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration.[2][4] Seek
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immediate medical attention.[2]

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes.

[2][3] Remove all contaminated clothing while flushing.[2][3] Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[3][9] Seek immediate medical attention.[2]

Ingestion: Rinse the mouth with water.[3][9] Do NOT induce vomiting.[3] Never give anything

by mouth to an unconscious person.[2][4] Seek immediate medical attention.

Fire: Use a dry chemical, CO2, water spray, or foam extinguisher.[7] Be aware that fires

involving amyl nitrates can produce poisonous gases, such as nitrogen oxides, and

containers may explode when heated.[7] Use a water spray to keep fire-exposed containers

cool.[7] For large fires, evacuate the area and call the fire department.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. blog.storemasta.com.au [blog.storemasta.com.au]

2. james-alexander.com [james-alexander.com]

3. valsynthese.ch [valsynthese.ch]

4. datasheets.scbt.com [datasheets.scbt.com]

5. justanswer.co.uk [justanswer.co.uk]

6. pppmag.com [pppmag.com]

7. nj.gov [nj.gov]

8. echemi.com [echemi.com]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Amyl Nitrates]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.james-alexander.com/pdf/amyl-nitrite-inhalant-msds.pdf
https://www.james-alexander.com/pdf/amyl-nitrite-inhalant-msds.pdf
https://www.valsynthese.ch/files/MSDS/2022/9_MSDS_Sdb_Amylnitrit_V1_en.pdf
https://www.james-alexander.com/pdf/amyl-nitrite-inhalant-msds.pdf
https://www.valsynthese.ch/files/MSDS/2022/9_MSDS_Sdb_Amylnitrit_V1_en.pdf
https://www.valsynthese.ch/files/MSDS/2022/9_MSDS_Sdb_Amylnitrit_V1_en.pdf
https://www.fishersci.com/store/msds?partNumber=AC412751000&productDescription=ISOPENTYL+NITRITE%2C+90%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.james-alexander.com/pdf/amyl-nitrite-inhalant-msds.pdf
https://www.valsynthese.ch/files/MSDS/2022/9_MSDS_Sdb_Amylnitrit_V1_en.pdf
https://www.fishersci.com/store/msds?partNumber=AC412751000&productDescription=ISOPENTYL+NITRITE%2C+90%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.valsynthese.ch/files/MSDS/2022/9_MSDS_Sdb_Amylnitrit_V1_en.pdf
https://www.james-alexander.com/pdf/amyl-nitrite-inhalant-msds.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-486115.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0131.pdf
https://www.benchchem.com/product/b14167014?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0131.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0131.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0131.pdf
https://www.benchchem.com/product/b14167014?utm_src=pdf-custom-synthesis
https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://www.james-alexander.com/pdf/amyl-nitrite-inhalant-msds.pdf
https://www.valsynthese.ch/files/MSDS/2022/9_MSDS_Sdb_Amylnitrit_V1_en.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-486115.pdf
https://www.justanswer.co.uk/home-improvement/tlxae-dispose-amyl-nitrate-liquid-form-roughly-300ml.html
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0131.pdf
https://www.echemi.com/sds/n-amylnitrate-pid_Seven5204.html
https://www.fishersci.com/store/msds?partNumber=AC412751000&productDescription=ISOPENTYL+NITRITE%2C+90%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b14167014#personal-protective-equipment-for-handling-amyl-nitrates
https://www.benchchem.com/product/b14167014#personal-protective-equipment-for-handling-amyl-nitrates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14167014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b14167014#personal-protective-equipment-for-
handling-amyl-nitrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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